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Compound of Interest |

Compound Name: 2-(2-Chloroethoxy)propane
CAS No.: 13830-12-1
Cat. No.: B1277445
- 7

Technical Whitepaper: 2-(2-
Chloroethoxy)propane
Handling, Reactivity, and Safety Architecture for

Pharmaceutical Applications
Abstract

This technical guide provides a comprehensive operational framework for 2-(2-
Chloroethoxy)propane, a specialized alkylating agent used in the synthesis of pharmaceutical
intermediates. Unlike generic Safety Data Sheets (SDS), this document synthesizes
physicochemical data with field-proven handling protocols, focusing on the compound's dual-
hazard profile: high flammability (Flash Point < 23°C) and acute toxicity (Oral/Inhalation). It
addresses the specific risks of peroxide formation inherent to its ether backbone and outlines a
self-validating safety workflow for researchers.

Molecular Architecture & ldentification

Precise identification is critical due to the existence of the structural isomer 1-(2-
chloroethoxy)propane (CAS 42149-74-6). This guide focuses exclusively on the isopropyl
derivative.

Table 1: Physicochemical Constants & Identification
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Parameter

Value

Context

Chemical Name

2-(2-Chloroethoxy)propane

Primary IUPAC identifier

CAS Number

13830-12-1

Unique identifier (Verify
against CAS 42149-74-6)

Synonyms

2-Chloroethyl isopropyl ether;

1-Chloro-2-isopropoxyethane

Common industry

nomenclature

Molecular Formula

MW: 122.59 g/mol

Isopropyl group attached to

Structure
chloroethyl ether
N ) Lower than n-propyl isomer
Boiling Point ~110-120 °C (Est.) )
(129°C) due to branching
) Denser than non-halogenated
Density 0.96 — 0.97 g/mL
ethers
. Organic solvents (High); Water  Lipophilic nature aids
Solubility

(Moderate)

membrane permeability

Toxicological Mechanisms & Reactivity Profile

Understanding the mechanism of toxicity allows researchers to predict risks beyond the label.

2.1 The Alkylating Hazard

The core danger of 2-(2-Chloroethoxy)propane lies in its

-chloroethyl moiety.

e Mechanism: The chlorine atom is a good leaving group. In biological systems, the adjacent

oxygen can assist in displacing the chlorine, potentially forming a transient, highly reactive

oxonium intermediate.

o Consequence: This electrophilic species can alkylate DNA (guanine residues) or proteins

(cysteine/lysine residues), leading to genotoxicity or enzyme inhibition.
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o Comparison: While less potent than bis(2-chloroethyl)ether (a mustard gas analog), it retains
significant alkylating potential, necessitating containment strategies used for mutagenic
compounds.

2.2 Peroxidation (The Hidden Time-Bomb)

Like all ethers with

-hydrogens, this compound reacts with atmospheric oxygen to form unstable hydroperoxides.

o Trigger: Exposure to air + light.
o Risk: Concentration of peroxides during distillation can lead to explosive detonation.

» Control: Mandatory testing with Kl starch paper or peroxide strips before any heating or
concentration step.

2.3 Synthesis & Application Context

In drug development, this reagent is used to introduce the isopropoxyethyl motif, often to
modulate the lipophilicity (LogP) of a drug candidate or to act as a linker.

Nucleophilic Attack Alkylated Drug Intermediate

—»

Precursor: (Drug Scaffold R-NH2 / R-OH) R-NH-CH2-CH2-O-iPr
2-Isopropoxyethanol e
2-(2-Chloroethoxy)propane

Metabolic Risk:

(Target Reagent) . 3 U .
Chlorination Agent Glutathione Conjugation
(SOCI2 or PCI3) (Depletion of GSH)

Click to download full resolution via product page

Figure 1: The synthesis pathway typically involves chlorinating 2-isopropoxyethanol. The
resulting chloride acts as an electrophile for drug scaffolds (

reaction) but also poses a metabolic risk by depleting Glutathione.

Operational Safety Framework
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This section outlines a self-validating safety protocol. "Self-validating” means the protocol
includes checks (e.g., leak testing, peroxide testing) that must pass before proceeding.

Table 2: GHS Hazard Classification (Aggregated)

Hazard Class Category Code Statement

o Highly flammable
Flammable Liquid 2 H225 o
liquid and vapor.[1][2]

Toxic if swallowed.[3]

Acute Toxicity 3 H301
[1](4]
Acute Toxicity 3 H331 Toxic if inhaled.[3][1]
Causes skin and
Skin/Eye Irritation 2/2A H315/H319 serious eye irritation.

(5114161

3.1 Engineering Controls

o Ventilation: All handling must occur within a certified Fume Hood operating at face velocity >
100 fpm.

« Static Grounding: Due to H225 (High Flammaubility), all transfer vessels must be grounded.
Use conductive tubing for transfers > 500 mL.

3.2 Personal Protective Equipment (PPE) Matrix

e Gloves: Do NOT use standard Nitrile for prolonged immersion.

o Recommendation:Silver Shield (Laminate) or Viton gloves provide the best permeation
resistance against chlorinated ethers.

o Splash Protection: Double-gloving (Nitrile over Laminate) is acceptable for dexterity.

o Respiratory: If fume hood work is impossible (e.g., maintenance), use a Full-Face Respirator
with Organic Vapor (OV) cartridges.
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Emergency Response Protocols

This logic flow dictates immediate actions during containment failure.[7]

Incident Detected

:

Identify Type

P T

Liquid Spill (>10mL) Fire / Ignition Personnel Exposure

. I

Use Dry Chemical / CO2 Skin: Wash 15min Inhalation: Move to Fresh Air

B L @ ) (Water jet may spread ether) (Soap + Water) (Support Respiration)

Don SCBA + Viton Gloves

;

Absorb with Vermiculite
(Do NOT use combustible sawdust)

Click to download full resolution via product page
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Figure 2: Decision matrix for spills, fires, and exposure. Note the prohibition of water jets for
ether fires.

Storage & Stability (Peroxide Management)

o Storage Condition: Store under inert atmosphere (Nitrogen or Argon) in a flammables
cabinet.

o Temperature: Refrigerate (2—8°C) to slow peroxidation and volatilization.

« Inhibitors: Commercial grades may contain BHT (Butylated hydroxytoluene). Verify presence
on the Certificate of Analysis (CoA).

o Shelf Life: Test for peroxides every 3 months if opened; every 12 months if unopened.
Discard if peroxide levels > 10 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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